Cas no 1248431-74-4 (4-[(methoxycarbonyl)amino]-2-methylbenzoic acid)

• Product Name: 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid
• CAS No: 1248431-74-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 4580870
• Update Time: 2025-06-23

4-[(methoxycarbonyl)amino]-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid
• Benzoic acid, 4-[(methoxycarbonyl)amino]-2-methyl-

• Inchi： 1S/C10H11NO4/c1-6-5-7(11-10(14)15-2)3-4-8(6)9(12)13/h3-5H,1-2H3,(H,11,14)(H,12,13)
• InChI Key： FCJPYOSRYADVGB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(OC)=O)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid

Introduction to 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid (CAS No. 1248431-74-4)

4-[(methoxycarbonyl)amino]-2-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1248431-74-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural modification that includes a methoxycarbonyl group and an amino substituent at the para position relative to a methyl group on the benzene ring. Such structural features make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid consists of a benzoic acid core with functional groups that enhance its reactivity and biological activity. The methoxycarbonyl (ester) group at the amino position contributes to its solubility in polar solvents and facilitates further derivatization, while the amino group itself can participate in hydrogen bonding and salt formation, which are crucial for drug design and formulation. The presence of a methyl group at the ortho position relative to the esterified amino group introduces steric hindrance, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid has been explored as a precursor in the synthesis of more complex molecules, including pharmacologically active agents. Its utility in medicinal chemistry stems from its ability to serve as a building block for designing molecules with specific pharmacokinetic and pharmacodynamic properties. For instance, modifications of this scaffold have been investigated for their potential in modulating enzyme activities and receptor interactions.

One of the most compelling aspects of 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to create compounds with anti-inflammatory, analgesic, and even anticancer properties. The ester functionality allows for easy conversion into other functional groups, such as carboxylic acids or amides, which are common motifs in drug molecules. Additionally, the compound's ability to form salts with various cations enhances its bioavailability and therapeutic efficacy.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The interaction between 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid and central nervous system receptors has been studied extensively. Its derivatives have shown promise in preclinical models for conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter pathways. The methoxycarbonyl group, in particular, has been found to enhance binding affinity to certain receptors, making it an attractive feature for drug development.

The synthesis of 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for ensuring that sufficient quantities of the compound are available for both research purposes and potential commercial applications. Techniques such as catalytic asymmetric synthesis have been employed to achieve high enantioselectivity, which is essential for developing enantiomerically pure drugs.

The chemical properties of 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid also make it valuable in material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The compound's solubility profile allows it to be incorporated into various matrices, making it useful in formulations ranging from coatings to biodegradable polymers.

In conclusion, 4-[(methoxycarbonyl)amino]-2-methylbenzoic acid (CAS No. 1248431-74-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features enable diverse applications in pharmaceuticals, materials science, and biochemical research. As our understanding of its properties continues to evolve, so too will its role in advancing scientific knowledge and technological innovation.